Cas no 2225180-62-9 (2-(Cyclobutoxy)pyridine-4-boronic acid)
2-(Cyclobutoxy)pyridine-4-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Cyclobutoxy)pyridine-4-boronic acid
- 2225180-62-9
- (2-Cyclobutoxypyridin-4-yl)boronic acid
-
- Inchi: 1S/C9H12BNO3/c12-10(13)7-4-5-11-9(6-7)14-8-2-1-3-8/h4-6,8,12-13H,1-3H2
- InChI Key: SQFJRUQTYHERGO-UHFFFAOYSA-N
- SMILES: C1(OC2CCC2)=NC=CC(B(O)O)=C1
Computed Properties
- Exact Mass: 193.0910234g/mol
- Monoisotopic Mass: 193.0910234g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6Ų
2-(Cyclobutoxy)pyridine-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C904158-5mg |
2-(Cyclobutoxy)pyridine-4-boronic acid |
2225180-62-9 | 95% | 5mg |
¥898.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C904158-25mg |
2-(Cyclobutoxy)pyridine-4-boronic acid |
2225180-62-9 | 95% | 25mg |
¥2,970.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C904158-100mg |
2-(Cyclobutoxy)pyridine-4-boronic acid |
2225180-62-9 | 95% | 100mg |
¥8,280.00 | 2022-09-02 |
2-(Cyclobutoxy)pyridine-4-boronic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-(Cyclobutoxy)pyridine-4-boronic acid
Introduction to 2-(Cyclobutoxy)pyridine-4-boronic acid (CAS No. 2225180-62-9)
2-(Cyclobutoxy)pyridine-4-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2225180-62-9, features a pyridine core substituted with a cyclobutoxy group and a boronic acid moiety, making it a versatile intermediate in organic synthesis and drug development. The presence of both the pyridine and boronic acid functionalities allows for diverse chemical transformations, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures.
The boronic acid component of this compound is particularly noteworthy, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The cyclobutoxy group, on the other hand, introduces rigidity to the molecular framework, which can influence the conformational preferences and electronic properties of the compound. Such structural features make 2-(Cyclobutoxy)pyridine-4-boronic acid a valuable building block for designing novel molecules with tailored properties.
In recent years, there has been growing interest in the development of heterocyclic compounds for pharmaceutical applications. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in bioactive molecules. The combination of a pyridine ring with an electron-withdrawing boronic acid group in 2-(Cyclobutoxy)pyridine-4-boronic acid suggests potential applications in medicinal chemistry, where such motifs are often found in drugs targeting various biological pathways. For instance, pyridine-based compounds have shown promise in the treatment of neurological disorders, infectious diseases, and cancer.
One of the most compelling aspects of 2-(Cyclobutoxy)pyridine-4-boronic acid is its utility as a precursor in the synthesis of more complex molecules through cross-coupling reactions. The boronic acid functionality allows for direct coupling with aryl halides or alkyl halides using palladium catalysts, facilitating the construction of diverse aryl-aryl or aryl-alkyl linkages. This capability is particularly valuable in drug discovery pipelines, where rapid and efficient assembly of molecular frameworks is essential. Furthermore, the cyclobutoxy group can serve as a handle for further functionalization, enabling chemists to modulate the properties of the resulting compounds.
The structural integrity provided by the cyclobutoxy ring also makes 2-(Cyclobutoxy)pyridine-4-boronic acid a candidate for applications in materials science. Boron-containing heterocycles have been explored for their potential use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The rigidity introduced by the cyclobutoxy group can enhance thermal stability and electronic properties, making this compound a promising candidate for such applications. Additionally, the pyridine moiety can participate in π-stacking interactions, which are crucial for optimizing molecular packing in solid-state materials.
Recent advancements in synthetic methodologies have further expanded the utility of 2-(Cyclobutoxy)pyridine-4-boronic acid. For example, transition-metal-catalyzed reactions have been refined to achieve higher efficiencies and selectivities, allowing for more streamlined synthetic routes. These improvements have made it possible to incorporate this compound into complex synthetic strategies with greater ease than ever before. Moreover, computational chemistry has played a significant role in understanding the reactivity and properties of such compounds at a molecular level, providing valuable insights for rational drug design.
The pharmaceutical industry has also benefited from the versatility of 2-(Cyclobutoxy)pyridine-4-boronic acid as a scaffold for drug discovery. By leveraging its unique structural features, researchers can design molecules with specific biological activities. For instance, modifications around the pyridine ring can alter binding affinities to target proteins or enzymes, while changes to the cyclobutoxy group can influence metabolic stability and pharmacokinetic profiles. Such fine-tuning is essential for developing drugs that are both effective and safe.
In conclusion,2-(Cyclobutoxy)pyridine-4-boronic acid (CAS No. 2225180-62-9) is a multifaceted compound with broad applications across pharmaceutical chemistry and materials science. Its combination of a pyridine core,boronic acid, and cyclobutoxy group provides unique opportunities for synthetic manipulation and functionalization. As research continues to uncover new methodologies and applications,2-(Cyclobutoxy)pyridine-4-boronic acid is poised to remain a valuable tool in both academic research and industrial development.
2225180-62-9 (2-(Cyclobutoxy)pyridine-4-boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)